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For researchers, scientists, and professionals in materials science and drug development, this
guide offers an objective comparison of the structural and physical properties of different
classes of rare-earth borides. It provides a comprehensive overview of key experimental data
and detailed methodologies for their characterization.

Rare-earth borides are a fascinating class of compounds renowned for their diverse and often
exceptional physical properties, including high melting points, extreme hardness, and unique
electronic and magnetic behaviors. These characteristics make them promising materials for a
wide range of applications, from thermionic emitters and superhard materials to components in
electronic devices. This guide focuses on a comparative study of three prominent structural
types: hexaborides (RBe), tetraborides (RB4), and dodecaborides (RB12), with specific
examples to illustrate their distinct properties.

Comparative Data of Selected Rare-Earth Borides

The following table summarizes key quantitative data for selected rare-earth borides, offering a
clear comparison of their structural and physical properties.
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Property LaBs CeBs SmBe GdBa4 YB12
Crystal ) ) ) )
Cubic Cubic Cubic Tetragonal Cubic
Structure
Space Group Pm-3m Pm-3m Pm-3m P4/mbm Fm-3m
Lattice
4.15 A 4.14 A 413 A 7.22 A 7.468 nm
Parameter (a)
Lattice
- - - 411 A -
Parameter (c)
Melting Point
. 2210 2550 2230 ~2650 >2000
Q)
Vickers
Hardness ~27 ~25 ~20 ~22 ~33
(GPa)
Electrical )
o High (Kondo )
Resistivity ~15 ~29 ~35 High
Insulator)
(HQ:-cm)

Structural Relationships and Properties

The diverse properties of rare-earth borides are intrinsically linked to their crystal structures.
The following diagram illustrates the relationship between the different structural classes based
on their boron frameworks.
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Structural Classes of Rare-Earth Borides

Hexaborides (RB
6)
Cubic (Pm-3m)
3D framework of B
6 octahedra

Structural
Relationship

Tetraborides (RB Dodecaborides (RB
) 12)
Very High Tetragonal (P4/mbm) Cubic (Fm-3m) Metallic/Semiconducting
Combination of B 3D framework of B
6 octahedra and B chains 12 cuboctahedra

Metallic Insulating/Semiconducting
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¢ To cite this document: BenchChem. [A Comparative Guide to Rare-Earth Boride Structures:
Properties and Experimental Characterization]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b577285/docs#a-comparative-guide-to-rare-earth-
boride-structures-properties-and-experimental-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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